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Compound of Interest

Compound Name: Dimethylaminomethylene chloride

Cat. No.: B8503496

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Chloromethylene)dimethylammonium chloride, commonly known as the Vilsmeier reagent, is a
highly versatile and reactive organic compound with the general formula [(CH3)2N=CHCI]*CI-.
It is a powerful electrophile and a cornerstone reagent in organic synthesis, most notably for
the introduction of a formyl group (-CHO) onto a wide range of substrates in the Vilsmeier-
Haack reaction. This guide provides a comprehensive overview of its synthesis, properties, and
key applications, with a focus on detailed experimental protocols and data presentation for the
scientific community.

Properties of (Chloromethylene)dimethylammonium
Chloride

The physical and chemical properties of the Vilsmeier reagent are crucial for its handling,
storage, and application in synthesis. It is a moisture-sensitive solid, and its reactivity is largely
dictated by the electrophilic nature of the central carbon atom.
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Property Value Citations
Molecular Formula CsH7CI2N [1]
Molecular Weight 128.00 g/mol [1]
Appearance White to pale-yellow solid [2]
Melting Point 130-139 °C (decomposes) [3]
Soluble in polar organic
Solubility solvents like CH2Cl2, CHs3CN,; [4][5]
reacts violently with water.
Unstable, moisture-sensitive.
Stability Should be stored under inert [5]1[6]

gas and refrigerated.

Safety Information: The Vilsmeier reagent is corrosive and causes skin and eye irritation. It may

also cause respiratory irritation. Appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat, should be worn when handling this compound. All

manipulations should be performed in a well-ventilated fume hood.[7]

Synthesis of (Chloromethylene)dimethylammonium

Chloride

The Vilsmeier reagent is typically prepared in situ by the reaction of N,N-dimethylformamide

(DMF) with an acidic chloride. Several methods have been developed, each with its own

advantages and disadvantages regarding safety, cost, and efficiency.

Common Synthetic Routes

e From N,N-Dimethylformamide (DMF) and Phosphorus Oxychloride (POCIs): This is one of
the most common methods for generating the Vilsmeier reagent. The reaction is

straightforward and proceeds readily at low temperatures.[8]

e From N,N-Dimethylformamide (DMF) and Thionyl Chloride (SOCIz): Thionyl chloride is
another effective reagent for the synthesis of the Vilsmeier reagent. This method is also

widely used and offers a good yield of the desired product.[8][9]
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e From N,N-Dimethylformamide (DMF) and Phosgene (COCIz): Phosgene, a highly toxic gas,
can be used to prepare the Vilsmeier reagent. Due to the hazardous nature of phosgene, this
method is generally reserved for specific applications where other methods are not suitable.

[2]

e From N,N-Dimethylformamide (DMF) and Phthaloyl Dichloride: A more environmentally
benign approach involves the use of phthaloyl dichloride. This method avoids the use of
highly toxic reagents and produces phthalic anhydride as a byproduct, which can be easily
removed.[10][11]

Experimental Protocols

1. Synthesis from N,N-Dimethylformamide and Phosphorus Oxychloride[8]
o Materials:

o N,N-Dimethylformamide (DMF)

o Phosphorus oxychloride (POCI3)

o Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

e Procedure:

o

In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen
inlet, place anhydrous N,N-dimethylformamide (1.0 eq) in the chosen anhydrous solvent.

o Cool the flask to 0 °C in an ice bath.

o Slowly add phosphorus oxychloride (1.0 eq) dropwise to the stirred solution, maintaining
the temperature below 5 °C.

o After the addition is complete, allow the mixture to warm to room temperature and stir for
1-2 hours.

o The resulting white to pale-yellow precipitate is the Vilsmeier reagent, which can be used
directly for subsequent reactions.
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2. Synthesis from N,N-Dimethylformamide and Thionyl Chloride[9]
e Materials:
o N,N-Dimethylformamide (DMF)
o Thionyl chloride (SOCIz2)
o Mixed solvent (e.g., 2-methyl-1-propanol and water)
e Procedure:
o In a reaction vessel, combine N,N-dimethylformamide (1.0 eq) with the mixed solvent.

o Cool the mixture and slowly add an equimolar amount of thionyl chloride dropwise while

maintaining the temperature at 20 °C.
o The reaction is then carried out in three phases:
» Constant temperature at 35 °C for 1 hour.

» Gradual temperature increase to 45 °C (at 0.5 °C/min) and hold for 0.5 hours, then
increase to 50 °C (at 1 °C/min) and hold for 0.5 hours.

s Reflux for 2 hours.

o After the reaction, sulfur dioxide is removed under reduced pressure to yield the Vilsmeier

reagent.

Logical Relationships in Synthesis

The formation of the Vilsmeier reagent involves the nucleophilic attack of the oxygen atom of
DMF on the electrophilic center of the acid chloride, followed by elimination to form the stable

iminium salt.
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Caption: General synthesis pathway of the Vilsmeier reagent.

Experimental Workflow for a Typical Vilsmeier-
Haack Reaction

The Vilsmeier-Haack reaction is a powerful formylation method that utilizes the Vilsmeier
reagent. The general workflow involves the formation of the reagent, followed by the reaction
with a suitable substrate and subsequent hydrolysis.
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Caption: A typical workflow for the Vilsmeier-Haack formylation reaction.
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Applications in Drug Development and Organic
Synthesis

The Vilsmeier reagent is a key intermediate in the synthesis of a wide variety of organic
molecules, including many with important biological activities. Its ability to introduce a formyl
group provides a versatile handle for further chemical transformations.

¢ Synthesis of Aldehydes: The most prominent application is the formylation of electron-rich
aromatic and heteroaromatic compounds to produce the corresponding aldehydes. These
aldehydes are valuable precursors in the synthesis of pharmaceuticals and other fine
chemicals.[8]

o Synthesis of Heterocyclic Compounds: The Vilsmeier reagent is instrumental in the
construction of various heterocyclic ring systems, such as pyrazoles, indoles, and quinolines.
[12]

o Conversion of Alcohols and Carboxylic Acids: It can be used to convert alcohols to alkyl
chlorides and carboxylic acids to acid chlorides.[10]

o Synthesis of Amides and Esters: In the presence of amines or alcohols, the Vilsmeier
reagent can facilitate the formation of amides and esters, respectively.[13]

Conclusion

(Chloromethylene)dimethylammonium chloride, the Vilsmeier reagent, remains an
indispensable tool in modern organic synthesis. Its straightforward preparation and high
reactivity make it the reagent of choice for a multitude of chemical transformations, particularly
formylation reactions. A thorough understanding of its properties, synthesis, and handling is
essential for its safe and effective utilization in research and development, contributing to the
advancement of medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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